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Compound of Interest

Compound Name: Dehydroheliotridine

Cat. No.: B1201450 Get Quote

For researchers, scientists, and drug development professionals handling

dehydroheliotridine, a pyrrolizidine alkaloid metabolite, ensuring its proper disposal is a

critical component of laboratory safety and environmental responsibility.[1] While specific

regulatory disposal guidelines for dehydroheliotridine are not readily available, its known

toxicity necessitates treating it as a hazardous waste.[1] Adherence to established protocols for

hazardous chemical waste management is paramount to protect both laboratory personnel and

the environment.

Hazard Profile and Safety Precautions
Dehydroheliotridine is recognized for its potential to cause significant harm.[1] It is the

primary unbound, relatively stable metabolite of lasiocarpine and heliotrine, both of which are

associated with fatalities in livestock due to the ingestion of pyrrolizidine alkaloids.[1] Studies

have indicated that dehydroheliotridine can shorten the lifespan of rats and suppress the

immune response in mice.[1] Given these toxicological properties, all handling and disposal

procedures should be conducted with the utmost caution.

Personal Protective Equipment (PPE) is mandatory when handling dehydroheliotridine:

Eye Protection: Wear chemical safety goggles.

Hand Protection: Use compatible chemical-resistant gloves.

Body Protection: A lab coat or other protective clothing is required.
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Step-by-Step Disposal Protocol
The disposal of dehydroheliotridine must comply with federal, state, and local hazardous

waste regulations, such as the Resource Conservation and Recovery Act (RCRA) in the United

States.[2][3][4][5] The generator of the waste is legally responsible for its safe management

from "cradle to grave."[3][5]

Waste Characterization: Based on its known toxicity, dehydroheliotridine should be

classified as a hazardous waste.[1]

Segregation: Do not mix dehydroheliotridine waste with non-hazardous waste. It should be

collected in a designated, properly labeled hazardous waste container.

Containerization: Use a chemically resistant and sealable container for waste collection. The

container must be in good condition and compatible with dehydroheliotridine.

Labeling: Clearly label the waste container with the words "Hazardous Waste," the full

chemical name "Dehydroheliotridine," and any other information required by your

institution's environmental health and safety (EHS) department.

Storage: Store the sealed waste container in a designated, secure area away from

incompatible materials. This area should be well-ventilated.

Disposal: Arrange for the pickup and disposal of the hazardous waste through your

institution's EHS department or a licensed hazardous waste disposal contractor. These

entities are equipped to handle and transport hazardous materials to a permitted treatment,

storage, and disposal facility (TSDF).

Quantitative Data Summary

While specific quantitative disposal limits for dehydroheliotridine are not defined, the following

table summarizes its key physical and chemical properties relevant to handling and storage.
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Property Value

Molecular Formula C₈H₁₁NO₂

Molecular Weight 153.18 g/mol [1]

Physical State Solid

Melting Point Not available

Boiling Point Not available

Solubility Not available

Experimental Workflow for Disposal
The logical workflow for the proper disposal of dehydroheliotridine is outlined below. This

process ensures that all safety and regulatory requirements are met at each stage.

Caption: Logical workflow for the safe disposal of dehydroheliotridine waste.

Disclaimer: This information is intended as a guide and does not supersede the requirements

of your institution's Environmental Health and Safety department or local regulations. Always

consult your institution's specific protocols and the relevant Safety Data Sheet (SDS) before

handling or disposing of any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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